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Compound of Interest

Compound Name: WIZ degrader 5

Cat. No.: B15585348

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and mechanism of action of WIZ degrader 5 and its more extensively characterized analogs,
dWwWiZz-1 and dWIZ-2. This document details the experimental protocols for their evaluation and
presents key quantitative data to support further research and development in the field of
targeted protein degradation, with a focus on therapeutics for sickle cell disease.

Introduction

WIZ degrader 5 and the related compounds dWIZ-1 and dWIZ-2 are novel small molecules
that have emerged as potent degraders of the WIZ (Widely Interspaced Zinc Finger)
transcription factor. These compounds operate through a "molecular glue" mechanism,
inducing the proximity of WIZ to the Cereblon (CRBN) E3 ubiquitin ligase complex, leading to
the ubiquitination and subsequent proteasomal degradation of WIZ. The degradation of WIZ, a
known repressor of fetal hemoglobin (HbF), results in the induction of HbF expression. This
therapeutic strategy holds significant promise for the treatment of genetic hemoglobinopathies
such as sickle cell disease (SCD), where increased HbF levels can ameliorate the clinical
symptoms.

Chemical Structure and Properties

While the specific chemical structure of WIZ degrader 5 (also referred to as compound 41) is
detailed within patent literature, the structures of the more advanced compounds, dWIZ-1 and
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dWIZ-2, have been published in peer-reviewed journals.

Table 1: Chemical Properties of WIZ Degraders

Molecular
Compound Alternate Molecular . .
Weight (g/mol  Key Properties

)

Name Name Formula

Induces up to
88.6%

WIZ degrader 5 Compound 41 C21H27Ns0O 385.46 degradation of
WIZ in 293T
cells.[1]

Potent WIZ
molecular glue
- N degrader;
dwiz-1 - Not specified Not specified ]
recruits
WIZ(ZF7) to

CRBN.

Orally active
molecular glue;
DCso = 13 nM for
WIZ degradation

dwiz-2 HbF inducer 3 Not specified Not specified in primary human
erythroid
precursor cells;
ECso =100 nM
for HbF

induction.

Mechanism of Action: A Molecular Glue Approach

WIZ degraders function as molecular glues, a class of small molecules that induce or stabilize
the interaction between two proteins that would otherwise not interact. In this case, the
degrader facilitates the formation of a ternary complex between the WIZ transcription factor and
the CRBN E3 ubiquitin ligase.
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The signaling pathway for WIZ degradation and subsequent induction of fetal hemoglobin can
be summarized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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degrader-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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